Cas no 1368365-43-8 (5-ethyl-1,2-oxazole-3-carbaldehyde)

5-Ethyl-1,2-oxazole-3-carbaldehyde is a heterocyclic aldehyde featuring a 1,2-oxazole (isoxazole) core substituted with an ethyl group at the 5-position and a formyl group at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its reactive aldehyde group enables further derivatization through condensation, reduction, or nucleophilic addition reactions, while the isoxazole ring contributes to stability and unique electronic properties. The ethyl substituent enhances lipophilicity, potentially improving bioavailability in drug design. Suitable for use in controlled environments, it requires handling under inert conditions due to its sensitivity to air and moisture.

5-ethyl-1,2-oxazole-3-carbaldehyde structure

1368365-43-8 structure

Product Name:5-ethyl-1,2-oxazole-3-carbaldehyde

CAS No:1368365-43-8

MF:C₆H₇NO₂

MW:125.125281572342

MDL:MFCD16249806

CID:829554

PubChem ID:53415077

Update Time:2025-06-13

5-ethyl-1,2-oxazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 5-ethylisoxazole-3-carbaldehyde
- 3-Isoxazolecarboxaldehyde, 5-ethyl-
- 5-Ethylisoxazole-3-carboxaldehyde
- ZB1144
- 3-Isoxazolecarboxaldehyde, 5-ethyl-
- ZB0492
- FCH1159745
- 5-ethyl-1,2-oxazole-3-carbaldehyde
- MDL： MFCD16249806
- Inchi： 1S/C6H7NO2/c1-2-6-3-5(4-8)7-9-6/h3-4H,2H2,1H3
- InChI Key： PEIUQQRFQZZTDD-UHFFFAOYSA-N
- SMILES： O1C(=CC(C=O)=N1)CC

Computed Properties

Exact Mass: 125.047678466g/mol
Monoisotopic Mass: 125.047678466g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 105
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 43.1
XLogP3: 1

5-ethyl-1,2-oxazole-3-carbaldehyde Pricemore >>

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Chemenu	CM458207-1g	3-Isoxazolecarboxaldehyde, 5-ethyl-	1368365-43-8	95%+	1g	$537	2023-01-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ3392-500MG	5-ethyl-1,2-oxazole-3-carbaldehyde	1368365-43-8	95%	500MG	￥ 2,593.00	2023-04-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ3392-1G	5-ethyl-1,2-oxazole-3-carbaldehyde	1368365-43-8	95%	1g	￥ 3,240.00	2023-04-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ3392-5G	5-ethyl-1,2-oxazole-3-carbaldehyde	1368365-43-8	95%	5g	￥ 9,715.00	2023-04-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ3392-10G	5-ethyl-1,2-oxazole-3-carbaldehyde	1368365-43-8	95%	10g	￥ 14,407.00	2023-04-04
Enamine	EN300-209128-0.05g	5-ethyl-1,2-oxazole-3-carbaldehyde	1368365-43-8	95%	0.05g	$188.0	2023-09-16
Enamine	EN300-209128-0.1g	5-ethyl-1,2-oxazole-3-carbaldehyde	1368365-43-8	95%	0.1g	$282.0	2023-09-16
Enamine	EN300-209128-0.25g	5-ethyl-1,2-oxazole-3-carbaldehyde	1368365-43-8	95%	0.25g	$403.0	2023-09-16
Enamine	EN300-209128-0.5g	5-ethyl-1,2-oxazole-3-carbaldehyde	1368365-43-8	95%	0.5g	$636.0	2023-09-16
Enamine	EN300-209128-1.0g	5-ethyl-1,2-oxazole-3-carbaldehyde	1368365-43-8	95%	1g	$0.0	2023-06-07